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Compound of Interest

Compound Name: Liriodenine methiodide

Cat. No.: B1674871 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Liriodenine Methiodide, a quaternary

ammonium salt derived from the naturally occurring aporphine alkaloid, Liriodenine. This

document is intended for researchers, scientists, and drug development professionals

interested in the chemical properties and potential biological activities of this compound. While

extensive research has been conducted on its parent compound, Liriodenine, this guide

focuses on the available data for Liriodenine Methiodide and presents related information for

Liriodenine to facilitate further investigation.

Core Compound Specifications
A clear distinction between Liriodenine and its methiodide derivative is crucial for research and

development. The fundamental chemical and physical properties are summarized below.
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Property Liriodenine Methiodide Liriodenine (Free Base)

CAS Number 55974-07-7 475-75-2

Molecular Formula C₁₈H₁₂INO₃ C₁₇H₉NO₃

Molecular Weight 417.20 g/mol 275.26 g/mol

IUPAC Name

7-methyl-8-oxo-8H-[1]

[2]dioxolo[4',5':4,5]benzo[1,2,3-

de]benzo[g]quinolin-7-ium

iodide

8H-[1]

[2]dioxolo[4',5':4,5]benzo[1,2,3-

de]benzo[g]quinolin-8-one

Biological Activity and Potential Mechanisms of
Action
Liriodenine, the parent compound of Liriodenine Methiodide, has demonstrated a broad

spectrum of biological activities, including antibacterial, antifungal, and anticancer effects.[2] It

is important to note that while Liriodenine Methiodide is prepared from Liriodenine, their

biological activities may not be identical due to structural and chemical differences. A notable

chemical distinction is the novel N-demethylation reaction that occurs when Liriodenine
Methiodide is treated with alumina.[3]

Antifungal and Antibacterial Activity of Liriodenine
Liriodenine has been evaluated for its efficacy against various microorganisms.[3] Experimental

protocols to determine its antimicrobial properties often involve determining the Minimum

Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration

(MBC/MFC).

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

A common method for determining the MIC of an antimicrobial agent is the broth microdilution

method.
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Preparation

Experiment Analysis

Prepare serial dilutions of Liriodenine in culture medium

Inoculate each dilution with the microorganism

Prepare standardized inoculum of microorganism

Incubate at appropriate temperature and time Observe for visible growth Determine the lowest concentration with no growth (MIC)

Click to download full resolution via product page

Caption: Workflow for MIC Determination.

Studies on Liriodenine have demonstrated its fungicidal activity, causing significant alterations

to fungal cells, including cytoplasmic and organelle damage.[4][5]

Anticancer Activity of Liriodenine
Liriodenine has shown promising anticancer properties in various cancer cell lines.[1] Its

mechanisms of action are multifaceted, primarily involving the induction of apoptosis

(programmed cell death) and cell cycle arrest.

Signaling Pathways in Liriodenine-Induced Apoptosis

The anticancer effects of Liriodenine are often mediated through the intrinsic apoptotic

pathway, which involves the mitochondria.[6] This pathway is characterized by the regulation of

pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, leading to the activation of

caspases, a family of proteases that execute apoptosis.[7][8] Furthermore, the tumor

suppressor protein p53 has been identified as a key player in Liriodenine-induced apoptosis in

several cancer cell lines.[2][9]
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Caption: Liriodenine-Induced Apoptotic Pathway.
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Experimental Protocol: Analysis of Apoptosis via Flow Cytometry

Annexin V/Propidium Iodide (PI) staining followed by flow cytometry is a standard method to

quantify apoptosis.

Cell Treatment Staining Analysis

Treat cells with Liriodenine Incubate for a defined period Harvest and wash cells Stain with Annexin V-FITC and PI Acquire data using a flow cytometer Analyze quadrants to quantify apoptotic cells

Click to download full resolution via product page

Caption: Apoptosis Analysis Workflow.

Future Directions
While the existing body of research on Liriodenine provides a strong foundation, dedicated

studies on Liriodenine Methiodide are essential. Future research should focus on:

Directly assessing the antibacterial, antifungal, and anticancer activities of Liriodenine
Methiodide.

Elucidating the specific signaling pathways modulated by Liriodenine Methiodide.

Investigating the impact of the quaternary ammonium group on the compound's

bioavailability, solubility, and overall pharmacological profile.

This technical guide serves as a starting point for researchers to explore the potential of

Liriodenine Methiodide. The provided data on its parent compound, Liriodenine, offers

valuable insights and established methodologies that can be adapted for the study of this

promising derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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